Cas no 1261855-33-7 (3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride)

• Product Name: 3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride
• CAS No: 1261855-33-7
• MF: C₁₅H₇ClF₆O
• MW: 352.658904314041
• CID: 4990827
• Update Time: 2025-05-22

3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride

• Inchi： 1S/C15H7ClF6O/c16-13(23)11-6-3-9(7-12(11)15(20,21)22)8-1-4-10(5-2-8)14(17,18)19/h1-7H
• InChI Key： OXLXRVAYYBVRDN-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C=C1C(F)(F)F)C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 425
• XLogP3: 5.8
• Topological Polar Surface Area: 17.1

Additional information on 3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride

3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride (CAS No. 1261855-33-7): A Comprehensive Overview

3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride (CAS No. 1261855-33-7) is a highly specialized organic compound that has garnered significant attention in the field of advanced chemical synthesis. This compound, characterized by its unique biphenyl backbone and trifluoromethyl groups, serves as a critical intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, featuring a carbonyl chloride functional group, makes it a versatile building block for various chemical transformations.

The growing demand for fluorinated organic compounds in modern chemistry has positioned 3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride as a key player in research and industrial applications. Fluorinated compounds are increasingly sought after due to their enhanced stability, bioavailability, and resistance to metabolic degradation. This compound, in particular, is often explored for its potential in creating high-performance materials and bioactive molecules, aligning with current trends in sustainable chemistry and green synthesis.

One of the most notable applications of 3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride is its role in the synthesis of liquid crystal materials. With the rapid advancement of display technologies, such as OLED and LCD screens, the need for high-quality liquid crystals has surged. Researchers have identified this compound as a promising candidate due to its ability to impart desirable thermal and optical properties to the final product. Additionally, its trifluoromethyl groups contribute to the overall stability and performance of these materials, making them suitable for next-generation electronic devices.

In the pharmaceutical industry, 3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride is frequently utilized as a precursor for the development of novel drug candidates. The incorporation of fluorine atoms into drug molecules has been shown to improve their pharmacokinetic properties, such as increased membrane permeability and prolonged half-life. This compound's unique structure allows for the creation of targeted therapeutics, particularly in areas like oncology and neurology, where precision and efficacy are paramount.

Another emerging application of 3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride is in the field of organic electronics. As the demand for flexible and lightweight electronic components grows, researchers are turning to fluorinated aromatic compounds to develop high-performance organic semiconductors. The compound's ability to facilitate electron transport and its compatibility with various deposition techniques make it an attractive option for innovations in wearable technology and IoT devices.

The synthesis and handling of 3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride require specialized expertise due to its reactive carbonyl chloride group. Proper storage conditions, such as inert atmospheres and moisture-free environments, are essential to maintain its stability. Researchers and manufacturers must adhere to stringent safety protocols to ensure optimal results in its application across various industries.

Market trends indicate a steady rise in the demand for fluorinated biphenyl derivatives, driven by their expanding applications in high-tech industries. The compound 3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride is expected to play a pivotal role in this growth, particularly as advancements in green chemistry and sustainable manufacturing continue to gain traction. Its compatibility with environmentally friendly synthesis methods further enhances its appeal to modern chemical enterprises.

In conclusion, 3,4'-Bis(trifluoromethyl)biphenyl-4-carbonyl chloride (CAS No. 1261855-33-7) stands as a testament to the innovation and versatility of modern organic chemistry. Its applications span multiple high-growth industries, from pharmaceuticals to advanced electronics, making it a compound of significant interest to researchers and manufacturers alike. As the scientific community continues to explore its potential, this compound is poised to contribute to groundbreaking developments in the years to come.